Cas no 10497-36-6 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
• CAS No: 10497-36-6
• MF: C₁₂H₁₀Cl₄O₄
• MW: 360.01740026474
• CID: 167081
• PubChem ID: 352134
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
• diethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
• AC1L6ZSE
• NSC525141
• Tetrachlor-terephthalsaeure-diethylester
• DTXSID10326182
• NSC-525141
• SCHEMBL522852
• 10497-36-6

• Inchi： 1S/C12H10Cl4O4/c1-3-19-11(17)5-7(13)9(15)6(10(16)8(5)14)12(18)20-4-2/h3-4H2,1-2H3
• InChI Key： CSCPMMVUJUFKHG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OCC)C(=C(C=1C(=O)OCC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.9335
• Monoisotopic Mass: 357.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 443.4°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.552
• PSA: 52.6
• LogP: 4.65360